Cas no 3222-53-5 (5-ethylpyridine-3-carboxylic acid)

• Product Name: 5-ethylpyridine-3-carboxylic acid
• CAS No: 3222-53-5
• MF: C₈H₉NO₂
• MW: 151.162562131882
• MDL: MFCD11043003
• CID: 295134
• PubChem ID: 22617241
• Update Time: 2025-04-19

5-ethylpyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-ethyl-3-Pyridinecarboxylic acid
• 3-Pyridinecarboxylicacid, 5-ethyl-
• 5-ethylpyridine-3-carboxylic acid
• 5-Ethylnicotinicacid
• Nicotinicacid, 5-ethyl- (7CI,8CI)
• SCHEMBL846393
• A1-16979
• AKOS006306816
• Z1198306513
• 3-Pyridinecarboxylicacid,5-ethyl-(9CI)
• FT-0759048
• 3222-53-5
• EN300-151569
• 5-ethylnicotinic acid
• D86036
• DTXSID70626973
• DB-427880

• MDL： MFCD11043003
• Inchi： 1S/C8H9NO2/c1-2-6-3-7(8(10)11)5-9-4-6/h3-5H,2H2,1H3,(H,10,11)
• InChI Key： NAYFQDVGAZMKLL-UHFFFAOYSA-N
• SMILES： OC(C1=CN=CC(=C1)CC)=O

Computed Properties

• Exact Mass: 151.06337
• Monoisotopic Mass: 151.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 50.2Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 315.7±30.0 °C at 760 mmHg
• Flash Point: 144.7±24.6 °C
• PSA: 50.19
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

5-ethylpyridine-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids